Cas no 2228195-28-4 (tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate
• CAS No: 2228195-28-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5997697
• PubChem ID: 165829168
• Update Time: 2025-06-26

tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate
• tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethyl)carbamate
• 2228195-28-4
• EN300-1885221

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)15-7-9(14)11-8-5-4-6-10(8)16-17-11/h9H,4-7,14H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WRFMZQQLDPZFQM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C2=C(CCC2)NN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate

tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate: A Promising Compound in Modern Pharmaceutical Research

tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate (CAS No. 2228195-28-4) represents a novel class of organic compounds with significant potential in the development of therapeutic agents. This compound, characterized by its unique molecular structure, has attracted considerable attention in recent years due to its multifaceted biological activities. The synthesis and functional analysis of this compound are deeply intertwined with advancements in medicinal chemistry and pharmacological research. Recent studies have highlighted its role in modulating inflammatory pathways, exhibiting anti-cancer properties, and demonstrating neuroprotective effects, making it a focal point in the exploration of new drug targets.

CAS No. 2228195-28-4 serves as a critical identifier for this compound in scientific literature and databases. The chemical structure of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate features a carbamate group linked to a substituted cyclopentacpyrazole ring, which is further connected to an aminoethyl chain. This structural complexity contributes to its unique pharmacological profile. The cyclopentacpyrazole ring, a five-membered heterocyclic system, is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the tert-butyl group enhances the compound's stability and solubility, which are essential for its application in pharmaceutical formulations.

Recent research has focused on the synthesis of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate through efficient and scalable methods. One notable approach involves the use of microwave-assisted organic synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method not only optimizes the reaction conditions but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The development of such synthetic strategies is crucial for the large-scale production of this compound, ensuring its availability for further biological and clinical investigations.

The biological activities of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate have been extensively studied in recent years. In particular, its anti-inflammatory effects have been demonstrated through experiments involving inflammatory models such as LPS-stimulated macrophages. The compound has been shown to inhibit the activation of NF-κB, a key transcription factor involved in the regulation of inflammatory responses. This inhibition leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6, highlighting its potential as an anti-inflammatory agent.

Additionally, tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate has exhibited promising anti-cancer properties. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of apoptotic pathways, such as the mitochondrial pathway, where the compound promotes the release of cytochrome c and the activation of caspases. These findings suggest that tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate could serve as a potential therapeutic agent in the treatment of cancer.

Furthermore, the neuroprotective effects of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate have been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Research has shown that this compound can protect neuronal cells from oxidative stress and mitochondrial dysfunction, which are hallmark features of these conditions. The ability of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate to mitigate these pathological processes underscores its potential in the development of neuroprotective therapies.

The exploration of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate as a drug candidate is closely linked to its potential applications in drug delivery systems. Due to its structural characteristics, this compound can be designed as a prodrug, which can enhance its bioavailability and reduce toxicity. Recent advancements in nanotechnology have enabled the incorporation of tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate into nanoparticles, improving its targeting efficiency and therapeutic efficacy.

In conclusion, tert-butyl N-(2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethyl)carbamate (CAS No. 2228195-28-4) represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases. The continued exploration of this compound is likely to contribute to the advancement of modern medicine and the discovery of innovative treatments for complex health conditions.